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Compound of Interest

Compound Name: 2-Hydroxyestrone-d4

Cat. No.: B030284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
stability, and analytical applications of 2-Hydroxyestrone-d4 (Catecholestrone-d4). This
deuterated analog of the endogenous estrogen metabolite 2-hydroxyestrone is a critical tool in
biomedical research, particularly in mass spectrometry-based quantitative analysis.

Physicochemical Properties

2-Hydroxyestrone-d4 is a stable isotope-labeled version of 2-hydroxyestrone, a major
metabolite of estrone and estradiol.[1] The incorporation of four deuterium atoms results in a
mass shift that allows it to be distinguished from its unlabeled counterpart in mass
spectrometry, making it an ideal internal standard.[2][3] While extensive experimental data for
the deuterated form is not readily available, its physicochemical properties are expected to be
very similar to the unlabeled 2-hydroxyestrone.

Table 1: Physicochemical Properties of 2-Hydroxyestrone and 2-Hydroxyestrone-d4
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Property 2-Hydroxyestrone 2-Hydroxyestrone-d4
2-OHEL, Catecholestrone, 2,3-  2-Hydroxy Estrone-d4,
Synonyms Dihydroxyestra-1,3,5(10)-trien-  Catecholestrone-d4, 2-

17-one

Hydroxyestrone-1,4,16,16-d4

Molecular Formula

C18H2203

C18H18D40Os3

Molecular Weight 286.37 g/mol [1] 290.40 g/mol [3]
CAS Number 362-06-1[1] 81586-97-2[4]
Not experimentally determined,
Melting Point >175°C (decomposition)[5] but expected to be similar to
the unlabeled compound.
Not experimentally determined.  Not experimentally determined,
pKa The pKa of the structurally but expected to be very similar
similar estrone is 10.77.[6] to the unlabeled compound.
Soluble in DMF (~30 mg/ml), o
Expected to have similar
N DMSO (~30 mg/ml), and N
Solubility ] solubility to the unlabeled
Ethanol (~30 mg/ml). Sparingly
] compound.
soluble in aqueous buffers.[7]
Appearance Crystalline solid Crystalline solid

Isotopic Enrichment

Not Applicable

=98 atom % D

Note: Properties for 2-Hydroxyestrone-d4 are based on supplier specifications and theoretical

considerations where experimental data is unavailable.

Synthesis and Purification

The synthesis of deuterated steroids like 2-Hydroxyestrone-d4 typically involves isotope

exchange reactions on the parent steroid molecule. While specific, detailed protocols for the

synthesis of 2-Hydroxyestrone-d4 are often proprietary, the general approach involves the

use of deuterium sources under conditions that facilitate the exchange of hydrogen for

deuterium at specific positions.
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A common method for deuteration of steroids is through acid- or base-catalyzed exchange
reactions in a deuterated solvent, such as D20 or deuterated acids. For instance, irradiation of
estrone in trifluoroacetic acid-d (CFsCOOD) in a microwave oven has been shown to be an
efficient method for producing deuterated estrone.[8] Similar principles would be applied to
introduce deuterium at the 1, 4, 16, and 16 positions of 2-hydroxyestrone.

Experimental Workflow: General Synthesis and Purification of Deuterated Steroids
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Synthesis

Starting Material
(2-Hydroxyestrone)

Deuterium Source
(e.g., D20, CFsCOOD)
+ Catalyst (Acid/Base)

'

Isotope Exchange Reaction
(e.g., Microwave Irradiation)

l

Crude 2-Hydroxyestrone-d4

Purififation

Solvent Extraction
(e.g., LLE)

'

Chromatography
(e.g., HPLC, Column Chromatography)

'

Crystallization

Quality Cpntrol
A4 ) 4 A
Mass Spectrometry NMR Spectroscopy HPLC
(Isotopic Enrichment) (Structure Confirmation) (Chemical Purity)
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Sample Preparation

Biological Sample
(e.g., Plasma, Urine)

'

Spike with
2-Hydroxyestrone-d4 (1S)

'

Extraction
(e.g., LLE, SPE)

'

Derivatization (Optional)
(e.g., Dansylation)

'

Final Sample for Injection

LC-MS/MVS Analysis

HPLC Separation
(C18 or PFP column)

'

Tandem Mass Spectrometry
(MRM Mode)

'

Data Acquisition
(Peak Areas of Analyte and IS)

Quantification

Calculate Peak Area Ratio
(Analyte / 1S)

;

Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyestrone-d4:
Physicochemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030284#physicochemical-properties-and-stability-of-
2-hydroxyestrone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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